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Compound of Interest

Compound Name: Vat Orange 1

Cat. No.: B116557

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing Vat Orange 1 (C.I.
Pigment Orange 43) as an organic pigment in research-scale coating formulations. This
document outlines the pigment's key characteristics, detailed experimental protocols for its
dispersion and incorporation into various binder systems, and expected performance metrics.

Introduction to Vat Orange 1

Vat Orange 1 is a high-performance organic pigment belonging to the anthraquinone chemical
class.[1] It is specifically a dibrominated derivative of dibenzpyrenequinone (Vat Yellow 4).[1][2]
This pigment is recognized for its bright, reddish-orange shade and excellent fastness
properties, making it a suitable candidate for demanding applications where color stability and
durability are critical.[3][4] Its primary use has been in the textile industry for dyeing cellulosic
fibers, but it is also employed in plastics, inks, and industrial coatings.[5][6][7]

Chemical Structure:
e Molecular Formula: C24H10Br202[1]
e Molecular Weight: 490.14 g/mol [1]

e CAS Number: 1324-11-4[1]
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Physicochemical and Performance Data

The following tables summarize the key physical, chemical, and performance properties of Vat
Orange 1, compiled from various technical sources.

Table 1: General and Physical Properties of Vat Orange 1

Property Value References
Appearance Yellowish-brown powder [1][5]

C.l. Name Pigment Orange 43 [8]

C.l1. Number 71105 [8]

Density 1.84 g/cm3 (at 20°C) [7]

Boiling Point 694.9 °C at 760 mmHg 9]

Flash Point 210.8 °C [9]

Soluble in nitrobenzene,
xylene, tetrahydronaphthalene;
N slightly soluble in ethanol,
Solubility o [41[5][10]
acetone, benzene, pyridine,
toluene, o-chlorophenol.

Insoluble in water.

Table 2: Colorimetric and Fastness Properties of Vat Orange 1
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Property Value References
Lightfastness (ISO) 6-7 [11]
Lightfastness (ASTM) | (Excellent) [8][12]
Opacity/Transparency Semi-Opaque [8]
CIE Lab* Values L=54.19, a=53.46, b*=48.12 [13][14]
Munsell Notation Hue 10.0R, Value 5.2, Chroma (13]

15.3
Gloss Average 88.03 [13][14]

Experimental Protocols

The following protocols provide a starting point for the dispersion of Vat Orange 1 in common
research coating systems. Optimization may be required based on the specific equipment and
raw materials used.

Safety Precautions

Vat Orange 1 is a fine powder that can cause respiratory, skin, and eye irritation.[6] Ingestion
may be harmful.[6] It is stable under normal conditions but may produce irritating and toxic
fumes upon thermal decomposition.[6]

o Personal Protective Equipment (PPE): Wear safety goggles, chemical-resistant gloves, and
a lab coat. Use a respirator if handling large quantities or if dust generation is significant.[6]

o Handling: Use in a well-ventilated area, preferably within a chemical fume hood, to minimize
dust inhalation. Avoid contact with skin and eyes.[6]

e Storage: Store in a tightly sealed, light-resistant container in a cool, dry place.[6]

Protocol for Dispersion in a Solvent-Based Acrylic
Coating

This protocol is suitable for preparing a pigment dispersion for a solvent-based acrylic topcoat.
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Materials and Equipment:

Vat Orange 1 pigment powder

e Solvent-based acrylic resin (e.g., Paraloid™ B-66 or equivalent)

o Aromatic solvent (e.g., xylene, toluene)

» Dispersing agent (e.g., a high molecular weight polymeric dispersant)
o High-speed disperser (e.g., Cowles dissolver) or laboratory bead mill
e Glass beads (1.0-1.5 mm diameter) for bead milling

e Hegman gauge

e Analytical balance

o Beakers, spatulas, and other standard laboratory glassware
Procedure:

e Premix Preparation:

o In a suitable beaker, weigh the required amount of acrylic resin and solvent.
o Mix until the resin is completely dissolved.

o Add the recommended dosage of the dispersing agent to the resin solution and mix
thoroughly.

e Pigment Addition:

o While stirring the resin solution at a low speed, gradually add the Vat Orange 1 pigment
powder to form a paste.

o Dispersion:
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o High-Speed Disperser: Increase the speed of the disperser to create a vortex. Continue to
disperse at high speed for 20-30 minutes, or until a Hegman gauge reading of 6-7 is
achieved. Monitor the temperature of the dispersion to ensure it does not exceed 50°C.

o Bead Mill: If using a bead mill, add the premixed paste and glass beads to the milling
chamber. Mill at a moderate speed for 1-2 hours, periodically checking the dispersion
guality with a Hegman gauge until a reading of 7 or higher is achieved.

e Let-down:

o Once the desired level of dispersion is achieved, slowly add the remaining resin and
solvent (the "let-down") to the pigment concentrate while mixing at a low speed until the
formulation is homogeneous.

e Characterization:

o Evaluate the final coating for color, gloss, and film properties after application and curing.

Protocol for Dispersion in a Water-Based Polyurethane
Coating

This protocol outlines the preparation of a pigment dispersion for a water-based polyurethane
coating.

Materials and Equipment:

e Vat Orange 1 pigment powder

o Water-based polyurethane dispersion (PUD)

e Deionized water

o Co-solvent (e.g., dipropylene glycol methyl ether)

» Surfactant-based or polymeric dispersing agent suitable for aqueous systems

e pH adjuster (e.qg., triethylamine)
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Ultrasonic processor (probe or bath) or laboratory bead mill

Hegman gauge

Analytical balance

Standard laboratory glassware

Procedure:

o Wetting Solution Preparation:

o In a beaker, combine the deionized water, co-solvent, and dispersing agent.

o Adjust the pH of the solution to 8.0-9.0 using the pH adjuster, as this can improve the
stability of the pigment dispersion.

e Pigment Incorporation:

o Slowly add the Vat Orange 1 pigment to the wetting solution while stirring at a moderate
speed to form a slurry.

» Dispersion:

o Ultrasonication: Place the beaker containing the slurry in an ultrasonic bath or use a probe
sonicator. Process for 30-60 minutes, monitoring the temperature to keep it below 40°C.

o Bead Mill: Alternatively, use a laboratory bead mill with ceramic or glass beads for 1-2
hours.

o Check for a Hegman gauge reading of 6-7 to ensure adequate dispersion.

e Let-down:

o Gradually add the pigment dispersion to the polyurethane dispersion (PUD) under gentle
agitation. Avoid high shear, which can destabilize the PUD.

e Final Formulation:
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o Add other additives such as defoamers or rheology modifiers as required.

o Gently mix until the formulation is uniform.

e Characterization:

o Apply the coating to a substrate and allow it to cure. Evaluate the film for color, gloss, and
physical properties.

Visualizations

General Experimental Workflow for Pigmented Coating
Formulation
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Caption: Experimental workflow for developing a research coating with Vat Orange 1.
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Caption: A generalized photodegradation pathway for anthraquinone-based dyes like Vat
Orange 1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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